Cas no 66091-57-4 (1-Octanaminium, N,N,N-trioctyl-, thiocyanate)

• Product Name: 1-Octanaminium, N,N,N-trioctyl-, thiocyanate
• CAS No: 66091-57-4
• MF: C₃₃H₆₈N₂S
• MW: 524.971428871155
• CID: 396836
• PubChem ID: 71375219
• Update Time: 2025-04-19

1-Octanaminium, N,N,N-trioctyl-, thiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-Octanaminium, N,N,N-trioctyl-, thiocyanate
• tetraoctylazanium,thiocyanate
• tetraoctylammonium thiocyanate
• DTXSID00797968
• N,N,N-Trioctyloctan-1-aminium thiocyanate
• 66091-57-4

• Inchi： 1S/C32H68N.CHNS/c1-5-9-13-17-21-25-29-33(30-26-22-18-14-10-6-2,31-27-23-19-15-11-7-3)32-28-24-20-16-12-8-4;2-1-3/h5-32H2,1-4H3;3H/q+1;/p-1
• InChI Key： LCTGYDJSPVEOIK-UHFFFAOYSA-M
• SMILES： [S-]C#N.[N+](CCCCCCCC)(CCCCCCCC)(CCCCCCCC)CCCCCCCC

Computed Properties

• Exact Mass: 524.51074
• Monoisotopic Mass: 524.51032135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 36
• Rotatable Bond Count: 28
• Complexity: 312
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.8Ų

Experimental Properties

• PSA: 23.79